Cas no 2287270-95-3 (Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate)

• Product Name: Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate
• CAS No: 2287270-95-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6229004
• PubChem ID: 137944524
• Update Time: 2025-10-30

Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate
• EN300-6494181
• 2287270-95-3
• Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate

• Inchi： 1S/C10H17NO3/c1-13-9(12)8-6-10(11-7-8)2-4-14-5-3-10/h8,11H,2-7H2,1H3
• InChI Key： FPOAHOCUBZSBSO-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(C(=O)OC)CN2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate

Comprehensive Overview of Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate (CAS No. 2287270-95-3)

Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate (CAS No. 2287270-95-3) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This spirocyclic compound features an 8-oxa-1-azaspiro[4.5]decane core, which is a hybrid structure combining oxygen and nitrogen heterocycles. The presence of a methyl carboxylate group at the 3-position further enhances its versatility as a building block for pharmaceutical intermediates and agrochemical applications. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to modulate biological targets with high specificity.

The synthesis of Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate often involves multi-step reactions, including cyclization and esterification processes. Its spirocyclic architecture is notable for its conformational rigidity, which can improve binding affinity to enzymes or receptors. This property aligns with the growing demand for 3D molecular frameworks in drug design, a trend highlighted in recent publications and conferences. The compound's CAS No. 2287270-95-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research.

One of the most discussed applications of Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate is its role in the development of central nervous system (CNS) therapeutics. The spirocyclic motif is known to enhance blood-brain barrier permeability, making it a candidate for treating neurological disorders. Additionally, its ester functionality allows for further derivatization, enabling the creation of prodrugs or targeted delivery systems. These features resonate with current trends in precision medicine and sustainable chemistry, where efficiency and minimal waste are prioritized.

From an analytical perspective, Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols. FAQs in online forums often inquire about its solubility and reactivity, underscoring the need for detailed technical data sheets.

In the context of green chemistry, efforts to optimize the synthesis of Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate using catalytic methods or biocatalysts are gaining traction. Researchers are exploring ways to reduce energy consumption and hazardous byproducts, aligning with global sustainability goals. This focus on eco-friendly synthesis is a recurring theme in recent patent filings and peer-reviewed articles, further elevating the compound's profile.

In summary, Methyl 8-oxa-1-azaspiro[4.5]decane-3-carboxylate (CAS No. 2287270-95-3) represents a compelling case study in the intersection of structural complexity and functional utility. Its applications span from pharmaceutical intermediates to material science, driven by its adaptable chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.